Cas no 1403333-53-8 (Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate)

• Product Name: Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate
• CAS No: 1403333-53-8
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 2108929
• Update Time: 2023-08-04

Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate
• Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate

• Inchi： 1S/C11H12N2O4S/c1-3-17-10(16)9(15)6-8(14)7-4-5-12-11(13-7)18-2/h4-5H,3,6H2,1-2H3
• InChI Key： LCSLSVKEAQWPLJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C(CC(C(=O)OCC)=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 335
• Topological Polar Surface Area: 112